5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(3-chloro-4-methoxybenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H12ClNO6/c1-24-13-3-2-8(7-12(13)17)14(19)18-11-5-9(15(20)21)4-10(6-11)16(22)23/h2-7H,1H3,(H,18,19)(H,20,21)(H,22,23)
• InChI Key: ARSCQRXFKSKCNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O)Cl
• Molecular Formula: C16H12ClNO6
• Molecular Weight: 349.72 g/mol
• Solubility: >52.5 [ug/mL] (The mean of the results at pH 7.4)

Description

5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid is a chemical compound that is widely used in scientific research for its unique properties. It is also known by its trade name, Fluo-4, and is used as a fluorescent calcium indicator. In

Mechanism of Action

5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid works by binding to calcium ions in the cytosol of cells. When bound to calcium ions, the compound emits a fluorescent signal that can be detected using a fluorescence microscope or a plate reader. The intensity of the fluorescent signal is proportional to the concentration of calcium ions in the cell.
Biochemical and Physiological Effects:
The use of 5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid in scientific research has led to the discovery of several biochemical and physiological effects. For example, it has been found that this compound can modulate the activity of various ion channels, including voltage-gated calcium channels and TRP channels. Additionally, it has been shown to affect the activity of enzymes such as calmodulin-dependent protein kinase II.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid in lab experiments is its high selectivity for calcium ions. This compound is also relatively easy to use and can be detected using standard fluorescence microscopy or plate reader equipment. However, one limitation of this compound is its relatively low sensitivity compared to other calcium indicators. Additionally, it can be toxic to cells at high concentrations.

Future Directions

There are several future directions for research related to 5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid. One area of interest is the development of new fluorescent calcium indicators with higher sensitivity and selectivity. Another area of interest is the use of this compound in the development of new drugs for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, there is ongoing research to better understand the mechanism of action of this compound and its effects on various cellular processes.

Synthesis Methods

The synthesis of 5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid involves several steps. The first step involves the reaction of 3-chloro-4-methoxybenzoyl chloride with isophthalic acid in the presence of a base such as triethylamine. This reaction results in the formation of 5-(3-chloro-4-methoxybenzoyl)isophthalic acid. The second step involves the reaction of 5-(3-chloro-4-methoxybenzoyl)isophthalic acid with ammonia to form 5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid.

Scientific Research Applications

5-[(3-chloro-4-methoxybenzoyl)amino]isophthalic acid is widely used in scientific research as a fluorescent calcium indicator. It is used to measure changes in intracellular calcium levels in various cell types. This compound has been used in research related to neurobiology, cardiovascular disease, and cancer.